Cas no 773865-07-9 (1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid)
773865-07-9 structure
Product Name:1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid
CAS No:773865-07-9
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD04989714
CID:876891
PubChem ID:4777942
Update Time:2025-04-19
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Isobutyl-5-oxopyrrolidine-3-carboxylic acid
- 1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxylic acid
- 1-isobutyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
- 1-Isobutyl-5-oxo-pyrrolidine-3-carboxylic acid
- CCG-120939
- SMR000278017
- CS-0117374
- Z111496002
- BB 0217795
- IDI1_025051
- MFCD04989714
- 773865-07-9
- AKOS000138050
- MLS000716500
- HMS2655P14
- BRD-A95750487-001-01-3
- DTXSID70406474
- ChemDiv3_007141
- Opera_ID_926
- A865270
- SCHEMBL688492
- CHEMBL1545097
- HMS1493E13
- AKOS016042118
- NCGC00177933-01
- VS-03011
- FT-0683442
- EN300-33340
- 1-isobutyl-5-oxopyrrolidine-3-carboxylicacid
- 1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid
- ALBB-011993
- STK726318
- BBL011695
- 3-pyrrolidinecarboxylic acid, 1-(2-methylpropyl)-5-oxo-
- 1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid
-
- MDL： MFCD04989714
- Inchi： 1S/C9H15NO3/c1-6(2)4-10-5-7(9(12)13)3-8(10)11/h6-7H,3-5H2,1-2H3,(H,12,13)
- InChI Key： YWZWNDCJUFFVLP-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)O)CN1CC(C)C
Computed Properties
- Exact Mass: 185.10500
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 367.1±35.0 °C at 760 mmHg
- Flash Point: 175.8±25.9 °C
- PSA: 57.61000
- LogP: 0.51340
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004224-1g |
1-Isobutyl-5-oxopyrrolidine-3-carboxylic acid |
773865-07-9 | 95% | 1g |
$196.56 | 2023-09-01 | |
| TRC | M321388-50mg |
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid |
773865-07-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M321388-100mg |
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid |
773865-07-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M321388-500mg |
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid |
773865-07-9 | 500mg |
$ 80.00 | 2022-06-04 | ||
| ChemScence | CS-0117374-5g |
1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid |
773865-07-9 | 5g |
$409.0 | 2021-09-02 | ||
| ChemScence | CS-0117374-10g |
1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid |
773865-07-9 | 10g |
$759.0 | 2021-09-02 | ||
| ChemScence | CS-0117374-25g |
1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid |
773865-07-9 | 25g |
$1579.0 | 2021-09-02 | ||
| abcr | AB215131-1 g |
1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
773865-07-9 | 1g |
€88.60 | 2023-05-06 | ||
| abcr | AB215131-5 g |
1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
773865-07-9 | 5g |
€176.30 | 2023-05-06 | ||
| abcr | AB215131-10 g |
1-Isobutyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
773865-07-9 | 10g |
€255.40 | 2023-05-06 |
1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
773865-07-9 (1-(2-Methylpropyl)-5-oxopyrrolidine-3-carboxylic Acid) Related Products
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